Cas no 1153-45-3 (Benzenesulfonic acid,4-methyl-, 4-nitrophenyl ester)
1153-45-3 structure
Product Name:Benzenesulfonic acid,4-methyl-, 4-nitrophenyl ester
CAS No:1153-45-3
MF:C13H11NO5S
MW:293.295142412186
CID:167514
PubChem ID:94970
Update Time:2025-04-19
Benzenesulfonic acid,4-methyl-, 4-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-methyl-, 4-nitrophenyl ester
- (4-nitrophenyl) 4-methylbenzenesulfonate
- 4'-nitrophenyl 4-methylbenzenesul
- 4-nitrophenyl 4-methylbenzenesulfonate
- 4-Nitrophenyl 4-toluenesulfonate
- 4-nitrophenyl p-toluenesulfonate
- 4-Nitrophenyl tosylate
- AC1L3TAL
- AC1Q2LQ3
- AI3-03742
- BRN 2390365
- Phenol, p-nitro-, p-toluenesulfonate
- p-nitrophenyl p-toluenesulphonate
- p-Nitrophenyl tosylate
- p-Toluenesulfonic acid, p-nitrophenyl ester
- NSC 11354
- p-Nitrophenyl p-methylbenzenesulfonate
- p-Nitrophenyl p-toluenesulfonate
- InChI=1/C13H11NO5S/c1-10-2-8-13(9-3-10)20(17,18)19-12-6-4-11(5-7-12)14(15)16/h2-9H,1H
- DTXSID00151041
- 4-nitrophenyl 4-methylbenzene-1-sulfonate
- SCHEMBL1061125
- Toluene-4-sulfonic acid 4-nitro-phenyl ester
- DOXAGUPGJPEQFP-UHFFFAOYSA-N
- D84417
- 1-(3-SULFO-4-PHENOXY)-PHENYL-3-HEPTADECYL-4-ISOPROPYL-PYRAZOLINE-5-ONE
- Benzenesulfonic acid, 4-methyl-, 4-nitrophenyl ester
- EN300-7021922
- NSC11354
- NSC-11354
- 1153-45-3
- AKOS008678047
- p-nitrophenyl p-toluene sulphonate
- MFCD00092127
-
- Inchi： 1S/C13H11NO5S/c1-10-2-8-13(9-3-10)20(17,18)19-12-6-4-11(5-7-12)14(15)16/h2-9H,1H3
- InChI Key： DOXAGUPGJPEQFP-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 293.03583
- Monoisotopic Mass: 293.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 98 ºC (ethanol )
- Boiling Point: 469.4°Cat760mmHg
- Flash Point: 237.7°C
- Refractive Index: 1.604
- Solubility: Insuluble (5.0E-3 g/L) (25 ºC),
- PSA: 86.51
- LogP: 4.27490
Benzenesulfonic acid,4-methyl-, 4-nitrophenyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7021922-0.05g |
4-nitrophenyl 4-methylbenzene-1-sulfonate |
1153-45-3 | 0.05g |
$323.0 | 2023-05-30 | ||
| Enamine | EN300-7021922-0.1g |
4-nitrophenyl 4-methylbenzene-1-sulfonate |
1153-45-3 | 0.1g |
$339.0 | 2023-05-30 | ||
| Enamine | EN300-7021922-0.25g |
4-nitrophenyl 4-methylbenzene-1-sulfonate |
1153-45-3 | 0.25g |
$354.0 | 2023-05-30 | ||
| Enamine | EN300-7021922-0.5g |
4-nitrophenyl 4-methylbenzene-1-sulfonate |
1153-45-3 | 0.5g |
$370.0 | 2023-05-30 | ||
| Enamine | EN300-7021922-1.0g |
4-nitrophenyl 4-methylbenzene-1-sulfonate |
1153-45-3 | 1g |
$385.0 | 2023-05-30 | ||
| Enamine | EN300-7021922-2.5g |
4-nitrophenyl 4-methylbenzene-1-sulfonate |
1153-45-3 | 2.5g |
$754.0 | 2023-05-30 | ||
| Enamine | EN300-7021922-5.0g |
4-nitrophenyl 4-methylbenzene-1-sulfonate |
1153-45-3 | 5g |
$1115.0 | 2023-05-30 | ||
| Enamine | EN300-7021922-10.0g |
4-nitrophenyl 4-methylbenzene-1-sulfonate |
1153-45-3 | 10g |
$1654.0 | 2023-05-30 | ||
| 1PlusChem | 1P008SLI-10mg |
1-(3-SULFO-4-PHENOXY)-PHENYL-3-HEPTADECYL-4-ISOPROPYL-PYRAZOLINE-5-ONE |
1153-45-3 | 95% | 10mg |
$104.00 | 2023-12-26 | |
| 1PlusChem | 1P008SLI-50mg |
1-(3-SULFO-4-PHENOXY)-PHENYL-3-HEPTADECYL-4-ISOPROPYL-PYRAZOLINE-5-ONE |
1153-45-3 | 95% | 50mg |
$135.00 | 2023-12-26 |
Benzenesulfonic acid,4-methyl-, 4-nitrophenyl ester Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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